Cas no 1173018-95-5 (ethyl 3-chlorosulfonylthiophene-2-carboxylate)

• Product Name: ethyl 3-chlorosulfonylthiophene-2-carboxylate
• CAS No: 1173018-95-5
• MF: C₇H₇ClO₄S₂
• MW: 256.696388483047
• CID: 2615271
• PubChem ID: 71309292
• Update Time: 2025-04-21

ethyl 3-chlorosulfonylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-chlorosulfonylthiophene-2-carboxylate
• DTXSID20745820
• DTXCID60696564
• Ethyl 3-(chlorosulfonyl)(2-~13~C)thiophene-2-(~13~C)carboxylate
• 2-Carb-13C-ethoxythiophene-2-13C-3 sulfonyl chloride, 99 atom % 13C, 97% (CP)
• 1173018-95-5

• Inchi： 1S/C7H7ClO4S2/c1-2-12-7(9)6-5(3-4-13-6)14(8,10)11/h3-4H,2H2,1H3/i6+1,7+1
• InChI Key： SHWWGFVYWZNBHA-AKZCFXPHSA-N
• SMILES： ClS(C1C=CS[13C]=1[13C](=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 255.9541384Da
• Monoisotopic Mass: 255.9541384Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.1Ų